1-tert-Butyl 9-(2,5-dioxopyrrolidin-1-yl) nonanedioate

• Molecular Formula: C17H27NO6
• Molecular Weight: 341.4 g/mol
• IUPAC Name: 1-O-tert-butyl 9-O-(2,5-dioxopyrrolidin-1-yl) nonanedioate
• InChI: InChI=1S/C17H27NO6/c1-17(2,3)23-15(21)9-7-5-4-6-8-10-16(22)24-18-13(19)11-12-14(18)20/h4-12H2,1-3H3
• InChI Key: ZFIMCUXAUBGYFU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)CCCCCCCC(=O)ON1C(=O)CCC1=O

Description

1-tert-Butyl 9-(2,5-dioxopyrrolidin-1-yl) nonanedioate is a chemical compound with a complex structure, often used in various scientific research applications. It is known for its unique properties and versatility in chemical reactions, making it a valuable compound in the fields of chemistry, biology, medicine, and industry.

Preparation Methods

The synthesis of 1-tert-Butyl 9-(2,5-dioxopyrrolidin-1-yl) nonanedioate involves several steps. One common method includes the reaction of tert-butyl alcohol with 2,5-dioxopyrrolidin-1-yl nonanedioate under specific conditions. The reaction typically requires a catalyst and is carried out at a controlled temperature to ensure the desired product is obtained . Industrial production methods may involve large-scale synthesis using similar reaction conditions but optimized for higher yields and purity .

Chemical Reactions Analysis

1-tert-Butyl 9-(2,5-dioxopyrrolidin-1-yl) nonanedioate undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride.

Substitution: It can undergo substitution reactions where functional groups are replaced by other groups under specific conditions.

Common reagents and conditions used in these reactions include organic solvents, catalysts, and controlled temperatures. The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

1-tert-Butyl 9-(2,5-dioxopyrrolidin-1-yl) nonanedioate has a wide range of scientific research applications:

Chemistry: It is used in the synthesis of complex organic molecules and as a reagent in various chemical reactions.

Biology: The compound is used in biochemical studies to understand molecular interactions and pathways.

Industry: The compound is used in the production of advanced materials and as a catalyst in industrial processes.

Mechanism of Action

The mechanism of action of 1-tert-Butyl 9-(2,5-dioxopyrrolidin-1-yl) nonanedioate involves its interaction with specific molecular targets and pathways. It can act as a catalyst or reagent in various chemical reactions, facilitating the formation of desired products. The molecular targets and pathways involved depend on the specific application and reaction conditions .

Comparison with Similar Compounds

1-tert-Butyl 9-(2,5-dioxopyrrolidin-1-yl) nonanedioate can be compared with similar compounds such as:

tert-Butyl (2,5-dioxopyrrolidin-1-yl) carbonate: This compound has similar structural features but different reactivity and applications.

tert-Butyl (2,5-dioxopyrrolidin-1-yl) succinate: Another similar compound with distinct properties and uses.

The uniqueness of this compound lies in its specific structure and versatility in various chemical reactions, making it a valuable compound in multiple fields.